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Compound of Interest

Compound Name: Octatriacontane

Cat. No.: B166382 Get Quote

This technical guide provides a detailed overview of the molecular formula and weight of

octatriacontane, a long-chain saturated hydrocarbon. The information is intended for

researchers, scientists, and professionals in drug development who may utilize long-chain

alkanes in their work, such as in the formulation of drug delivery systems or as chemical

standards.

Core Molecular Data
Octatriacontane is a straight-chain alkane consisting of 38 carbon atoms.[1][2] Its fundamental

properties, including its molecular formula and weight, are crucial for stoichiometric

calculations, analytical characterization, and material science applications. These core data

points are summarized below.

Property Value

Molecular Formula C₃₈H₇₈[1][2][3][4][5]

Molecular Weight 535.03 g/mol [1][2][3][4][5]

CAS Registry Number 7194-85-6[1][2][3][5]

Synonym n-Octatriacontane[1][2][5]
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Methodologies for Determination of Molecular
Formula and Weight
The molecular formula and weight of a well-defined compound like n-octatriacontane are

established through a combination of structural knowledge and analytical verification.

1. Derivation of Molecular Formula: The molecular formula is derived from the compound's

known structure. As a saturated acyclic alkane, octatriacontane follows the general formula

CₙH₂ₙ₊₂. For octatriacontane, 'n' is 38.

Carbon atoms (n): 38

Hydrogen atoms (2n+2): 2 * 38 + 2 = 78

Resulting Formula: C₃₈H₇₈

2. Calculation of Molecular Weight: The molecular weight is calculated from the molecular

formula using the standard atomic weights of the constituent elements.

Atomic weight of Carbon (C): ~12.011 u

Atomic weight of Hydrogen (H): ~1.008 u

Molecular Weight Calculation: (38 * 12.011) + (78 * 1.008) ≈ 535.03 g/mol

3. Experimental Verification Protocol: Mass Spectrometry Mass spectrometry is a primary

analytical technique used to confirm the molecular weight of a compound.

Principle: The technique involves ionizing the molecule and then separating the resulting

ions based on their mass-to-charge (m/z) ratio.

Methodology:

Sample Introduction: A small, pure sample of octatriacontane is introduced into the mass

spectrometer.
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Ionization: The sample is vaporized and then ionized using a method such as Electron

Ionization (EI) or Chemical Ionization (CI). EI involves bombarding the molecules with a

high-energy electron beam, which ejects an electron to form a molecular ion (M⁺).

Acceleration: The newly formed ions are accelerated by an electric field to give them

uniform kinetic energy.

Deflection/Separation: The ions then travel through a magnetic field, which deflects them.

The degree of deflection is inversely proportional to the ion's mass-to-charge ratio. Lighter

ions are deflected more than heavier ones.

Detection: A detector measures the abundance of ions at each m/z ratio. For

octatriacontane, the molecular ion peak (M⁺) would be detected at an m/z value

corresponding to its molecular weight, approximately 534.6 (representing the

monoisotopic mass), thereby confirming the calculated value.

Conceptual Relationship Diagram
The following diagram illustrates the logical flow from the chemical name and structure to the

derivation of its molecular formula and weight.
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Caption: Logical derivation of octatriacontane's molecular properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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